Cas no 68985-96-6 ((1S,3R,4aR,6R,6aS,6bR,7aR,9R,9aS,11aR,11bS)-9-furan-3-yl-1,6,14-trihydroxy-4,6a,9a-trimethyl-11-oxotetradecahydro-1H-4,11b-(methanooxymethano)naphtho[1',2':6,7]indeno[1,7a-b]oxiren-3-yl acetate)

(1S,3R,4aR,6R,6aS,6bR,7aR,9R,9aS,11aR,11bS)-9-furan-3-yl-1,6,14-trihydroxy-4,6a,9a-trimethyl-11-oxotetradecahydro-1H-4,11b-(methanooxymethano)naphtho[1',2':6,7]indeno[1,7a-b]oxiren-3-yl acetate structure

68985-96-6 structure

Product Name:(1S,3R,4aR,6R,6aS,6bR,7aR,9R,9aS,11aR,11bS)-9-furan-3-yl-1,6,14-trihydroxy-4,6a,9a-trimethyl-11-oxotetradecahydro-1H-4,11b-(methanooxymethano)naphtho[1',2':6,7]indeno[1,7a-b]oxiren-3-yl acetate

CAS No:68985-96-6

Molecular Formula:C₂₈H₃₆O₉

Molecular Weight:516.58004

CID:1731905

PubChem ID:5488498

(1S,3R,4aR,6R,6aS,6bR,7aR,9R,9aS,11aR,11bS)-9-furan-3-yl-1,6,14-trihydroxy-4,6a,9a-trimethyl-11-oxotetradecahydro-1H-4,11b-(methanooxymethano)naphtho[1',2':6,7]indeno[1,7a-b]oxiren-3-yl acetate Properties

Names and Identifiers

- (1S,3R,4aR,6R,6aS,6bR,7aR,9R,9aS,11aR,11bS)-9-furan-3-yl-1,6,14-trihydroxy-4,6a,9a-trimethyl-11-oxotetradecahydro-1H-4,11b-(methanooxymethano)naphtho[1',2':6,7]indeno[1,7a-b]oxiren-3-yl acetate
- AMOORASTATIN
- 24-Norchola-20,22-diene-4-carboxaldehyde, 3-(acetyloxy)-14,15:21,23-diepoxy-1,7,19-trihydroxy-4,8-dimethyl-11-oxo-, cyclic 4,19-hemiacetal, (C(R),1alpha,3alpha,4beta,5alpha,7alpha,13alpha,14beta,15beta,17alpha)-
- 9-(Furan-3-yl)-1,6,14-trihydroxy-4,6a,9a-trimethyl-11-oxotetradecahydro-1H-4,11b-(methanooxymethano)naphtho[1',2':6,7]indeno[1,7a-b]oxiren-3-yl acetate
- DTXSID10988744
- 68985-96-6
- 28R-Amoorastatin
- +Expand
- InChIKey： DTKVYFQSFHHKAR-UHFFFAOYSA-N
- Inchi： InChI=1S/C28H36O9/c1-13(29)36-20-9-19(32)27-12-35-23(33)25(20,3)17(27)8-18(31)26(4)22(27)16(30)10-24(2)15(14-5-6-34-11-14)7-21-28(24,26)37-21/h5-6,11,15,17-23,31-33H,7-10,12H2,1-4H3
- SMILES： CC(=O)OC1CC(O)C23COC(O)C1(C)C2CC(O)C1(C)C3C(=O)CC2(C)C(CC3OC123)c1ccoc1

Computed Properties

Exact Mass: 516.23593272g/mol
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 9
Rotatable Bond Count: 3
Monoisotopic Mass: 516.23593272g/mol
Heavy Atom Count: 37
Complexity: 1050
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 11
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0.7
Topological Polar Surface Area: 139Å²

(1S,3R,4aR,6R,6aS,6bR,7aR,9R,9aS,11aR,11bS)-9-furan-3-yl-1,6,14-trihydroxy-4,6a,9a-trimethyl-11-oxotetradecahydro-1H-4,11b-(methanooxymethano)naphtho[1',2':6,7]indeno[1,7a-b]oxiren-3-yl acetate Related Literature

1. Recent trends in transition metal dichalcogenide based supercapacitor electrodes

Jayesh Cherusseri,Nitin Choudhary Nanoscale Horiz., 2019,4, 840-858
2. Catalytic coupling of CO2 with epoxide by metal macrocycles functionalized with imidazolium bromide: insights into the mechanism and activity regulation from density functional calculations†

Ping Li,Zexing Cao Dalton Trans., 2019,48, 1344-1350
3. Deoxygenative arylation of secondary amides by merging iridium catalysis with electrochemical radical cross-coupling†

Youliang He,Feng Jiang Green Chem., 2023,25, 9080-9085
4. Inorganic

Analyst, 1941,66, 258-260
5. Analytical Division Diary

Anal. Proc., 1983,20, 190-192
6. Luminescent polymorphic crystals: mechanoresponsive and multicolor-emissive properties

CrystEngComm, 2022,24, 1112-1126
7. Preparation, performance and mechanism of metal oxide modified catalytic ceramic membranes for wastewater treatment†

Zeyu Guan,Qiang Li,Qian Li RSC Adv., 2023,13, 17436-17448
8. Microtopographical assembly of cardiomyocytes†

Integr. Biol., 2011,3, 1011-1019
9. Straightforward synthesis of MTW-type magnesium silicalite for CO2 fixation with epoxides under mild conditions†

Haimeng Wen,Yang Zhou,Yu Zhou,Jun Wang Catal. Sci. Technol., 2019,9, 5725-5735
10. Inside front cover

Org. Chem. Front., 2019,6, 418-418

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68985-96-6 ((1S,3R,4aR,6R,6aS,6bR,7aR,9R,9aS,11aR,11bS)-9-furan-3-yl-1,6,14-trihydroxy-4,6a,9a-trimethyl-11-oxotetradecahydro-1H-4,11b-(methanooxymethano)naphtho[1',2':6,7]indeno[1,7a-b]oxiren-3-yl acetate) Related Products

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